Cas no 2138202-59-0 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid
• CAS No: 2138202-59-0
• MF: C₉H₉N₃O₄S₂
• MW: 287.315459012985
• CID: 6226339
• PubChem ID: 165472172
• Update Time: 2025-10-19

4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid
• 2138202-59-0
• 4-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]-1,3-thiazole-2-carboxylic acid
• EN300-1114832

• Inchi： 1S/C9H9N3O4S2/c1-18(15,16)7-2-10-12(4-7)3-6-5-17-8(11-6)9(13)14/h2,4-5H,3H2,1H3,(H,13,14)
• InChI Key： DUOMWQRHKXRNMI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1=CSC(C(=O)O)=N1)(=O)=O

Computed Properties

• Exact Mass: 287.00344812g/mol
• Monoisotopic Mass: 287.00344812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 139Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid

Introduction to 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid (CAS No. 2138202-59-0)

4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid, identified by its CAS number 2138202-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole and pyrazole scaffolds, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural integration of a methanesulfonyl group with a pyrazolyl moiety linked to a thiazole core introduces unique pharmacophoric features that make this molecule of considerable interest for drug discovery and development.

The< strong>thiazole moiety, characterized by a sulfur atom in its five-membered ring, is a key structural component found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for medicinal chemists. In contrast, the< strong>pyrazole ring system is known for its role in modulating various biological pathways, including those involved in pain perception, immune response, and metabolic regulation. The presence of both these heterocyclic systems in 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid suggests a multifaceted pharmacological profile that warrants further exploration.

The introduction of the< strong>4-methanesulfonyl group at the 4-position of the pyrazole ring adds another layer of complexity to the compound's interactions with biological targets. This functional group is commonly employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The methanesulfonyl group can participate in hydrogen bonding interactions and may influence the electronic properties of the adjacent aromatic system, thereby modulating the compound's biological activity. Such structural features make 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds that combine multiple pharmacophoric units to achieve synergistic effects. The combination of thiazole and pyrazole moieties in 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid aligns with this trend toward designing complex molecular entities with enhanced biological activity. Preclinical studies have begun to explore the potential of such compounds in modulating key signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The< strong>methanesulfonyl group appears to play a critical role in fine-tuning the pharmacological properties of this molecule by influencing its solubility, bioavailability, and target specificity.

The synthesis of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methyl-1,3-thiazole-2-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies typically involve condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. The availability of< strong>CAS No. 2138202-59 facilitates access to standardized reference materials for researchers engaged in both academic and industrial settings.

The pharmacological evaluation of 4-(4-methanesulfonyl-1H-pyrazolol)methyl-l,l-thiazole-l-carboxylic acid has revealed several promising activities that warrant further investigation. Initial studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, it has shown potential as an inhibitor of< strong>cyclooxygenase (COX), an enzyme involved in prostaglandin synthesis and inflammation. Additionally, preliminary data indicate that it may interact with other targets such as kinases and transcription factors relevant to cancer biology.

The structural versatility of 4-(4-methanesulfonyl-lH-pyrazol-l-l)-methyl-l,l-thiazole-l-carboxylic acid allows for extensive chemical modifications aimed at optimizing its pharmacological profile. By altering substituents on the thiazole or pyrazole rings, or by introducing additional functional groups, researchers can fine-tune properties such as potency, selectivity, and pharmacokinetic behavior. Such modifications are essential steps in the drug discovery process toward identifying lead compounds suitable for further development into clinical candidates.

In conclusion, 4-(4-methanesulfonyl-lH-pyraroll)-methyl-l,l-thiazole-l-carboxyllc acid (CAS No.l 2138202-S9-SO) represents a significant advancement iu thc design o specialized organic compounds with potential therapeutic applications.* Its unique structural features,* including* thc combination o thiazoic ancl pyrazoic moieties linked via* a methauesulfonv group,* endow it with multifaceted pharmaeologica] properties.* Further research is warranted* to fully elucidate its mechanisms o action* ancl explore its therapeutic potential* across various diseases.* As our understanding o molecular interactions continues*to evolve,* compounds likc *this* are poised to play an increasingly important role iu developing next-generation therapeutics.